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Compound of Interest

Compound Name: Octylamine

Cat. No.: B049996

For researchers, scientists, and drug development professionals, the safe handling of
chemicals is of paramount importance. This guide provides essential, immediate safety and
logistical information for handling Octylamine. It includes comprehensive details on personal
protective equipment (PPE), procedural guidance for safe operations, and compliant disposal
plans to ensure the well-being of laboratory personnel and environmental protection.

Quantitative Data Summary

The following table summarizes key quantitative safety data for Octylamine, facilitating a quick
assessment of its physical and chemical hazards.

Property Value Citation(s)
Flash Point 60 °C/ 140 °F [1]
Autoignition Temperature 265 °C /509 °F [1]
Explosive Limits (Lower) 1.6 Vol% [1]
Explosive Limits (Upper) 8.2 Vol% [1]
Boiling Point/Range 179 °C/354.2 °F [1]
Melting Point/Range -1°C/30.2°F [1]

Personal Protective Equipment (PPE)
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Strict adherence to the following PPE is mandatory to minimize exposure and ensure personal

safety when handling Octylamine.[2]

Protection Type

Specification

Rationale

Eye and Face Protection

Tightly fitting safety goggles. A
face shield (minimum 8-inch) is

also required.

Protects against splashes and
vapors that can cause severe
eye damage.[1][2][3][4]

Skin Protection

Chemical-resistant, impervious
gloves (e.g., nitrile rubber). A
lab coat or flame-retardant
antistatic protective clothing
and closed-toe shoes are

necessary.

Prevents skin contact which
can cause severe burns.[2][3]
[5][6] Contaminated gloves

must be disposed of properly.

[7]

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood. If
ventilation is inadequate, a full-
face supplied air respirator is

required.

Protects against inhalation of
vapors or mists which are
harmful and can cause

respiratory irritation.[1][2][3][8]

Experimental Protocol: Safe Handling of Octylamine

This protocol outlines the step-by-step methodology for the safe handling of Octylamine in a

laboratory setting.

1. Preparation and Handling:

e Engineering Controls: Always handle Octylamine in a well-ventilated area, preferably within

a certified chemical fume hood to minimize inhalation exposure.[2][9] Ensure that an

eyewash station and a safety shower are readily accessible and in close proximity to the

workstation.[1][10]

o Safe Handling Practices: Avoid all personal contact, including inhalation of vapors or mists.

[5][9] Prevent the generation of aerosols.[3] Keep the container tightly closed when not in

use.[5][11] Use non-sparking tools and take precautionary measures against static

discharges.[1][3][5]
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. First Aid Measures:

If Inhaled: Move the person to fresh air immediately.[3][4] If breathing is difficult or stops,
provide artificial respiration (do not use mouth-to-mouth if the substance was ingested or
inhaled) and seek immediate medical attention.[1][3]

In Case of Skin Contact: Immediately remove all contaminated clothing.[4][5] Rinse the
affected skin area with plenty of soap and water for at least 15 minutes.[5] Seek immediate
medical attention.[1][4] For major exposures, wash the skin for 15 to 30 minutes.[5]

In Case of Eye Contact: Immediately hold eyelids apart and flush the eye continuously with
running water for at least 15 minutes.[1][5] Remove contact lenses if present and easy to do
s0.[1] Seek immediate medical attention.[1][4]

If Swallowed: Rinse mouth with water.[1][7] Do NOT induce vomiting.[1][5] Seek immediate
medical attention.[1]

. Fire-Fighting Measures:

Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical, carbon dioxide, or
water spray.[1][7]

Specific Hazards: The product is a flammable liquid and vapor.[1] Vapors may form explosive
mixtures with air and can travel to a source of ignition and flash back.[1] Hazardous
combustion products include nitrogen oxides (NOx), carbon monoxide (CO), and carbon
dioxide (CO2).[1]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[1]

. Storage and Disposal:

Storage: Store in a cool, dry, and well-ventilated area in a tightly closed container.[3][5] Keep
away from heat, sparks, open flames, and other ignition sources.[4][8] Store in a locked
cabinet or an area accessible only to authorized personnel.[4][6] Incompatible materials
include acids, strong oxidizing agents, acid anhydrides, and acid chlorides.[1]
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» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, regional, and national regulations.[1] Do not allow the chemical to

enter drains.[3]

Visual Workflow and Decision Diagrams

The following diagrams provide a visual representation of the safe handling workflow and
emergency procedures for Octylamine.
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Octylamine Handling Workflow
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Caption: Workflow for the safe handling of Octylamine.
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Octylamine Spill Response
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Caption: Decision-making process for an Octylamine spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b049996?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AC129490020&productDescription=N-OCTYLAMINE+2KG&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Dioctylamine.pdf
https://www.echemi.com/sds/octylamine-pid_Seven1282.html
https://www.chemicalbook.com/msds/octylamine.pdf
https://store.apolloscientific.co.uk/storage/msds/OR10078_msds.pdf
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/Octylamine.htm
https://cdn.vanderbilt.edu/vu-wpfsx/wp-content/uploads/sites/40/2024/04/09202642/Octylamine.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1488429979_n-OctylamineforSynthesis_CASNo_111-86-4_MSDS.pdf
https://s3.oxea-chemicals.com/public/pdf/1/8/180db0b32fa88f66d538da142be341f243aadd35e851e6939691d477d8566eab.pdf
https://pim-resources.coleparmer.com/sds/15788.pdf
https://datasheets.scbt.com/sc-251145.pdf
https://www.benchchem.com/product/b049996#personal-protective-equipment-for-handling-octylamine
https://www.benchchem.com/product/b049996#personal-protective-equipment-for-handling-octylamine
https://www.benchchem.com/product/b049996#personal-protective-equipment-for-handling-octylamine
https://www.benchchem.com/product/b049996#personal-protective-equipment-for-handling-octylamine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049996?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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